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Abstract

Miv-150 is a potent non-nucleoside reverse transcriptase inhibitor (NNRTI) that has
demonstrated significant activity against both HIV-1 and HIV-2.[1] This technical guide provides
a comprehensive overview of the molecular characteristics of Miv-150, its mechanism of action,
and detailed methodologies for its analysis. The information presented herein is intended to
support further research and development of this compound as a potential microbicide for the
prevention of HIV transmission.

Molecular Structure and Properties

Miv-150, also known as PC-815, is a synthetic organic molecule with a complex structure
designed for high-affinity, allosteric inhibition of reverse transcriptase.[1]

Chemical Identity

The fundamental chemical identifiers for Miv-150 are summarized in the table below.
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Property Value Reference
N-(5-cyano-2-pyridinyl)-N'-
[(1S,2S)-2-[6-fluoro-2-hydroxy-

IUPAC Name 3-(1- [1]
oxopropyl)phenyl]cyclopropyl]u
rea

Synonyms PC-815 [1]

CAS Number 231957-54-3 [1]

Molecular Formula C19H17FN4Os [1112]

Molecular Weight 368.36 g/mol [2]

SMILES String

O=C(N[C@@H]1--INVALID-
LINK--
C1)NC3=NC=C(C#N)C=C3

[3]

Physicochemical Properties

The physical and chemical properties of Miv-150 are critical for its formulation and delivery.

Property Value Reference
Appearance Crystalline solid [1]
Purity >98% [1]
DMF: 30 mg/mL, DMSO: 30
N mg/mL, DMSO:PBS (pH 7.2)
Solubility [1]
(1:3): 0.25 mg/mL, Ethanol:
0.25 mg/mL
Stability > 4 years (storage at -20°C) [1]

Mechanism of Action: Allosteric Inhibition of
Reverse Transcriptase
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Miv-150 functions as a non-nucleoside reverse transcriptase inhibitor (NNRTI). Unlike
nucleoside reverse transcriptase inhibitors (NRTIs), which compete with natural nucleosides for
incorporation into the growing DNA chain, NNRTIs bind to a different, allosteric site on the
reverse transcriptase enzyme.[4] This binding induces a conformational change in the enzyme,
which distorts the active site and prevents the conversion of viral RNA into DNA.[1]

The following diagram illustrates the inhibitory action of Miv-150 on HIV reverse transcriptase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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